Cas no 2225141-65-9 (3-Pyridinesulfinic acid, 5-chloro-2-methoxy-)

• Product Name: 3-Pyridinesulfinic acid, 5-chloro-2-methoxy-
• CAS No: 2225141-65-9
• MF: C₆H₆ClNO₃S
• MW: 207.634739398956
• CID: 5302413
• Update Time: 2025-11-06

3-Pyridinesulfinic acid, 5-chloro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfinic acid, 5-chloro-2-methoxy-

• Inchi： 1S/C6H6ClNO3S/c1-11-6-5(12(9)10)2-4(7)3-8-6/h2-3H,1H3,(H,9,10)
• InChI Key： CSFLZOBWRRLRQT-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(Cl)C=C1S(O)=O

Additional information on 3-Pyridinesulfinic acid, 5-chloro-2-methoxy-

Comprehensive Overview of 3-Pyridinesulfinic acid, 5-chloro-2-methoxy- (CAS No. 2225141-65-9)

3-Pyridinesulfinic acid, 5-chloro-2-methoxy- (CAS No. 2225141-65-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfinic acid derivative, characterized by its pyridine backbone and chloro-methoxy substituents, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological activity through its sulfinic acid functional group.

The compound’s structure, featuring a 5-chloro-2-methoxy substitution pattern, enhances its reactivity and selectivity in coupling reactions. This attribute aligns with current trends in green chemistry, where efficiency and minimal waste are prioritized. Recent studies highlight its utility in cross-coupling reactions, a hot topic in organic synthesis due to its relevance in creating complex molecules for biomedical applications. Users searching for "sulfinic acid derivatives in drug development" or "pyridine-based intermediates" will find this compound particularly relevant.

From a commercial perspective, CAS No. 2225141-65-9 is often sought after by manufacturers specializing in high-purity intermediates. Its stability under controlled conditions makes it suitable for scalable production, addressing the growing demand for custom synthesis in the fine chemicals sector. Discussions on platforms like ResearchGate and PubMed frequently emphasize the need for reliable sources of such niche compounds, underscoring its importance in R&D pipelines.

In the context of AI-driven drug discovery, 3-Pyridinesulfinic acid, 5-chloro-2-methoxy- has been flagged in computational screenings for its potential pharmacophore features. This aligns with frequent search queries like "machine learning in chemical synthesis" or "predictive modeling for intermediates." The compound’s compatibility with high-throughput screening methods further boosts its appeal in modern drug design workflows.

Environmental and regulatory considerations also play a role in its adoption. Unlike many halogenated compounds, 5-chloro-2-methoxy derivatives are often designed to meet REACH compliance, a common concern among European manufacturers. Searches for "sustainable halogenated intermediates" reflect this trend, positioning CAS No. 2225141-65-9 as a candidate for eco-friendly synthesis routes.

Looking ahead, the compound’s versatility in catalysis and ligand design is expected to drive further innovation. As the industry shifts toward fragment-based drug discovery, its sulfinic acid moiety offers unexplored opportunities for hydrogen bonding interactions—a topic frequently debated in medicinal chemistry forums. This positions 3-Pyridinesulfinic acid, 5-chloro-2-methoxy- as a compound to watch in both academic and industrial settings.